N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester

• IUPAC Name: ethyl N-[2-cyano-3-(2,4-dichloroanilino)prop-2-enoyl]carbamate
• InChI: InChI=1S/C13H11Cl2N3O3/c1-2-21-13(20)18-12(19)8(6-16)7-17-11-4-3-9(14)5-10(11)15/h3-5,7,17H,2H2,1H3,(H,18,19,20)
• InChI Key: MQYTXOBCVAEPIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=CNC1=C(C=C(C=C1)Cl)Cl)C#N
• Molecular Formula: C13H11Cl2N3O3
• DSSTOX Substance ID: DTXSID301127741
• Molecular Weight: 328.15 g/mol
• CAS No.: 321432-13-7

Description

N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester (EDCE) is a compound that has been studied for its potential applications in scientific research. It is a synthetic compound that has been used as a versatile tool for various biological studies. EDCE has a wide range of applications in biochemical and physiological research, such as in the study of enzyme catalysis, drug metabolism, and protein-protein interactions.

Scientific Research Applications

Synthesis and Biological Activity

N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester is involved in the synthesis of various compounds with potential biological activities. For instance, its structural analogues have been synthesized and tested for cardiotonic activity, revealing certain compounds with appreciable positive inotropic activity (Mosti et al., 1992). Similarly, antimicrobial activities have been observed in pyridines, oxazines, and thiazoles derived from related compounds, showcasing their potential as drug candidates (Mohamed et al., 2008).

Chemical Synthesis Enhancements

The compound and its derivatives have been explored to enhance chemical synthesis techniques. For example, OxymaPure, a derivative, has demonstrated superiority in synthesizing α-ketoamide derivatives, improving purity and yield in the process (El‐Faham et al., 2013). This highlights the compound's role in facilitating efficient synthesis processes in organic chemistry.

Application in Pheromone Synthesis

The transformation of carboxylic acid esters, including those structurally related to this compound, into allyl halides has practical applications in the synthesis of pheromones, such as those for the Ips typographus spark beetle, indicating its utility in developing pest control strategies (Matyushenkov & Kulinkovich, 2006).

Environmental Impact Studies

Research has also delved into the environmental impact of related compounds, such as examining the chronic response of cyanobacteria to chlorophenoxy herbicides, a class to which some derivatives of this compound may belong. These studies assess the ecological consequences of using such chemicals, providing critical data for environmental safety assessments (Kumar et al., 2010).